Cas no 244774-67-2 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum)

• Product name: 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
• CAS No: 244774-67-2
• MF: C₃₆H₄₆N₄^.Pt
• MW: 729.85524
• CID: 67179
• PubChem ID: 71436338

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum(II)
• PTOEP
• SCHEMBL75881
• 244774-67-2

• Inchi： 1S/C36H46N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20,37,40H,9-16H2,1-8H3;/q;+2/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
• InChI Key： VFMUXPQZKOKPOF-MOTNLQHFSA-N
• SMILES： [Pt].C(C1C(CC)=C2C=C3N=C(C=C4NC(=CC5=NC(=CC=1N2)C(CC)=C5CC)C(CC)=C4CC)C(CC)=C3CC)C

Computed Properties

• Exact Mass: 727.321
• Monoisotopic Mass: 727.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų